[1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol

• IUPAC Name: [1-[[5-(methoxymethyl)furan-2-yl]methyl]-4-(3-phenylpropyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C22H31NO3/c1-25-17-21-10-9-20(26-21)16-23-14-12-22(18-24,13-15-23)11-5-8-19-6-3-2-4-7-19/h2-4,6-7,9-10,24H,5,8,11-18H2,1H3
• InChI Key: ZQVBKSYCZAGCNR-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(O1)CN2CCC(CC2)(CCCC3=CC=CC=C3)CO
• Molecular Formula: C22H31NO3
• Molecular Weight: 357.5 g/mol

Description

[1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol, also known as MPPM, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. MPPM is a synthetic compound that was first synthesized in the early 2000s, and since then, it has been extensively studied for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol is not fully understood, but studies have suggested that it may act as a partial agonist at the mu-opioid receptor and a full agonist at the delta-opioid receptor. Additionally, [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has been shown to increase the levels of certain neurotransmitters, such as serotonin and norepinephrine, which are known to play a role in pain relief and mood regulation.
Biochemical and Physiological Effects:
Studies have shown that [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol can effectively reduce pain and depressive-like behaviors in animal models. Additionally, [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has been shown to have minimal side effects, such as sedation and constipation, which are commonly associated with traditional opioid analgesics. [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has also been shown to have a long duration of action, which may make it a promising candidate for the development of new analgesic and antidepressant drugs.

Advantages and Limitations for Lab Experiments

One advantage of [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol is that it has been shown to be effective in animal models of pain and depression, which may make it a promising candidate for the development of new drugs. Additionally, [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has been shown to have minimal side effects, which may make it a safer alternative to traditional opioid analgesics. One limitation of [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol is that its mechanism of action is not fully understood, which may hinder its development as a drug candidate.

Future Directions

There are several future directions for the study of [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol. One direction is to further elucidate its mechanism of action, which may provide insights into its potential therapeutic applications. Another direction is to study its pharmacokinetics and pharmacodynamics in humans, which may provide important information for its development as a drug candidate. Additionally, further studies are needed to determine the long-term safety and efficacy of [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol in humans.

Synthesis Methods

The synthesis of [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol involves a multi-step process that includes the use of various chemical reagents and solvents. The process starts with the synthesis of 5-(methoxymethyl)-2-furfural, which is then reacted with 3-phenylpropanal to form the corresponding alcohol. The alcohol is then converted to the corresponding tosylate, which is further reacted with piperidine to form [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol.

Scientific Research Applications

[1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has been extensively studied for its potential applications in various fields, including pharmacology, neuroscience, and medicinal chemistry. In pharmacology, [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has been shown to have potential as a novel analgesic agent, with studies indicating that it can effectively relieve pain in animal models. In neuroscience, [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has been shown to have potential as a novel antidepressant agent, with studies indicating that it can effectively reduce depressive-like behaviors in animal models. In medicinal chemistry, [1-{[5-(methoxymethyl)-2-furyl]methyl}-4-(3-phenylpropyl)-4-piperidinyl]methanol has been studied for its potential as a lead compound for the development of new drugs.